Cas no 55619-35-7 (Benzenesulfonamide, 4-[(3-methoxy-1-piperidinyl)sulfonyl]-)

• Product Name: Benzenesulfonamide, 4-[(3-methoxy-1-piperidinyl)sulfonyl]-
• CAS No: 55619-35-7
• MF: C₁₂H₁₈N₂O₅S₂
• MW: 334.411720752716
• CID: 351376
• PubChem ID: 71364076
• Update Time: 2025-04-19

Benzenesulfonamide, 4-[(3-methoxy-1-piperidinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[(3-methoxy-1-piperidinyl)sulfonyl]-
• 4-(3-methoxypiperidin-1-yl)sulfonylbenzenesulfonamide
• CHEMBL3247063
• 55619-35-7
• DTXSID10787572
• 4-(3-Methoxypiperidine-1-sulfonyl)benzene-1-sulfonamide

• Inchi： 1S/C12H18N2O5S2/c1-19-10-3-2-8-14(9-10)21(17,18)12-6-4-11(5-7-12)20(13,15)16/h4-7,10H,2-3,8-9H2,1H3,(H2,13,15,16)
• InChI Key： LQZYJWPEIFKHLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N)(=O)=O)(N1CCCC(C1)OC)(=O)=O

Computed Properties

• Exact Mass: 334.06584
• Monoisotopic Mass: 334.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 106.77